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Is 1-Ethoxypent-1-ene a stable compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Compound Identification and Basic Data

The table below summarizes the key identifying information and physical property data for 1-Ethoxypent-1-

ene [1].
Property Type Value
CAS Number 5909-75-1 [1]
IUPAC Name 1-ethoxypent-1-ene [1]
Molecular Formula C,H140 [1]
Molecular Weight 114.19 g/mol [1]
Canonical SMILES CCCC=CO0cCC [1]
Density 0.7£0.1 g/cm3 (estimated) [2]
Boiling Point 29.9+3.0 °C (at 760 mmHg, for reference structure pent-1-ene) [2]

Stability Analysis and Technical Evaluation
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For a visual summary of the stability-influencing factors, the diagram below maps the key structural

elements and their implications.
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The stability profile is a function of its two key functional groups:

e Alkene Group Stability: The compound is a monosubstituted alkene, which has intermediate
stability. Alkene stability increases with the degree of substitution (tetrasubstituted > trisubstituted >
disubstituted > monosubstituted) due to hyperconjugation and electron-donating effects of alkyl
groups [3]. This makes it less stable than its more substituted counterparts but still stable under
standard conditions.

o Ether Group Stability: The ethoxy group is generally stable under basic and neutral conditions.
However, enol ethers like this one are known to be susceptible to hydrolysis, especially in the
presence of acid [2].

Experimental Handling and Stability Protocols

For researchers handling this compound, the following experimental considerations are critical.

Safety and Storage

The primary safety hazards are associated with its high flammability and potential toxicity.
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e Storage: The compound should be stored in a cold environment, likely in a flammable materials

cabinet or refrigerator [2]. Containers must be tightly sealed to prevent evaporation and exclude
moisture and air.

o Safety Measures: Laboratory work should be conducted using standard personal protective
equipment (PPE), including gloves and eyeshields. Use in a well-ventilated fume hood is advised [2].

Stability Assessment Methodologies

To experimentally verify the stability of 1-Ethoxypent-1-ene under specific conditions, you can employ the

following protocols. The workflow for this assessment is outlined below.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.chemsrc.com/en/cas/109-67-1_453064.html
https://www.chemsrc.com/en/cas/109-67-1_453064.html
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Stability Assessment Workflow
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¢ Thermal Stability: Monitor the pure compound at elevated temperatures (e.g., 40°C and 60°C) over
time. Analyze samples periodically by GC-MS or TLC to detect decomposition products.

¢ Solution Stability: Determine the compound's stability in the solvent system planned for your
reactions. Some solvents may promote decomposition over time.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s6595720?utm_src=pdf-body-img
https://www.smolecule.com/products/s6595720?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Hydrolytic Stability: Test stability under acidic and basic aqueous conditions. Even traces of acid in
many common solvents can catalyze the hydrolysis of the enol ether, leading to the formation of
pentanal and ethanol.

Key Takeaways for R&D

¢ Inherent Stability: 1-Ethoxypent-1-ene is a stable compound that can be handled and used in
standard laboratory processes.

¢ Critical Consideration: Its principal vulnerability is acid-catalyzed hydrolysis. Successful use
requires rigorously anhydrous and acid-free conditions.

e Handling: Treat it as a highly flammable and air-sensitive chemical, storing it under an inert
atmosphere if possible for extended periods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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